N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C21H19ClFN3O2S/c1-12-6-7-15(22)11-17(12)26-20(28)19(27)24-9-8-18-13(2)25-21(29-18)14-4-3-5-16(23)10-14/h3-7,10-11H,8-9H2,1-2H3,(H,24,27)(H,26,28)
• InChI Key: NGCFSUAENHIVPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC(=CC=C3)F)C
• Molecular Formula: C21H19ClFN3O2S
• Molecular Weight: 431.9 g/mol

Description

N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H19ClFN3O2S and its molecular weight is 431.91. The purity is usually 95%.
BenchChem offers high-quality N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurokinin-1 Receptor Antagonists

One study details the development of a water-soluble neurokinin-1 (NK1) receptor antagonist, highlighting its potential in treating conditions like emesis and depression. The compound demonstrated high efficacy in pre-clinical tests relevant to these applications, suggesting a possible research application area for related compounds, including N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)oxalamide, in neuropharmacology and the treatment of psychiatric disorders (Harrison et al., 2001).

Anti-HSV-1 Activities

Another research effort focused on synthesizing new heterocyclic compounds, revealing their anti-HSV-1 and cytotoxic activities. This study provides a model for investigating the antiviral potential of novel compounds, suggesting an avenue for exploring the antiviral capabilities of N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)oxalamide (Dawood et al., 2011).

Orexin-1 Receptor Mechanisms in Compulsive Food Consumption

Research into the role of orexin-1 receptor mechanisms on compulsive food consumption in a binge eating model in rats suggests potential applications in studying eating disorders. Compounds targeting these mechanisms could be valuable in developing treatments for compulsive eating behaviors (Piccoli et al., 2012).

Structural Characterization of Thiazole Derivatives

The synthesis and structural characterization of thiazole derivatives offer insights into molecular design and potential pharmaceutical applications. This research could guide the development and study of structurally similar compounds for various therapeutic applications (Kariuki et al., 2021).

Photoassisted Fenton Reaction for Water Treatment

A study on the complete oxidation of pollutants in water by the photoassisted Fenton reaction underscores the potential environmental applications of related compounds in water purification and the treatment of pesticide contamination (Pignatello & Sun, 1995).